N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C16H19BrN4OS/c1-11-19-20-16(23-11)12-6-8-21(9-7-12)10-15(22)18-14-4-2-13(17)3-5-14/h2-5,12H,6-10H2,1H3,(H,18,22)
• InChI Key: XYCISGSLAIHRTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2CCN(CC2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H19BrN4OS
• Molecular Weight: 395.3 g/mol

Description

N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties and has been the subject of numerous studies in recent years. In

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide involves its interaction with dopamine and serotonin receptors in the brain. It has been shown to act as a partial agonist of dopamine receptors and a full agonist of serotonin receptors, leading to an increase in the activity of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide include an increase in dopamine and serotonin activity in the brain, which can lead to improved mood, decreased anxiety, and improved cognitive function. It has also been shown to have a neuroprotective effect, which makes it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide is its high selectivity and potency for dopamine and serotonin receptors. This makes it a valuable tool for studying the role of these neurotransmitters in various biological processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide. One area of research is in the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and depression. Another area of research is in the study of the role of dopamine and serotonin in various biological processes, which could lead to a better understanding of the underlying mechanisms of these processes. Finally, the development of new synthesis methods and modifications to the chemical structure of this compound could lead to the development of new and more potent compounds for use in scientific research.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide involves the reaction of 4-bromoaniline with 2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetic acid in the presence of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(4-bromophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide has been studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of neuroscience, where it has been shown to have a modulatory effect on dopamine and serotonin receptors in the brain. This makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and depression.